Cas no 79109-72-1 (Thiophene, 2,5-diethynyl-)

Thiophene, 2,5-diethynyl- structure
Thiophene, 2,5-diethynyl- structure
Product Name:Thiophene, 2,5-diethynyl-
CAS No:79109-72-1
MF:C8H4S
MW:132.182360649109
CID:533367
PubChem ID:11344040
Update Time:2025-04-19

Thiophene, 2,5-diethynyl- Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 2,5-diethynyl-
    • 2,2-diethynylthiophene
    • 2,5-bis(ethynyl)thiophene
    • AG-H-17271
    • AGN-PC-0077JY
    • CTK2G4539
    • diethynylthiophene
    • 2,5-Diethynylthiophene
    • DTXSID10462892
    • SCHEMBL360800
    • YSZC3144
    • RFMSIVGKBOVYMW-UHFFFAOYSA-N
    • 79109-72-1
    • 2,5-diethynyl-thiophene
    • Inchi: 1S/C8H4S/c1-3-7-5-6-8(4-2)9-7/h1-2,5-6H
    • InChI Key: RFMSIVGKBOVYMW-UHFFFAOYSA-N
    • SMILES: S1C(C#C)=CC=C1C#C

Computed Properties

  • Exact Mass: 132.00337130g/mol
  • Monoisotopic Mass: 132.00337130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 216.7±25.0 ºC (760 Torr),
  • Flash Point: 60.0±9.4 ºC,
  • Refractive Index: 1.636 (20 ºC)
  • Solubility: Almost insoluble (0.013 g/l) (25 º C),
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